Cas no 23714-49-0 (4-(4-Butyl-5-mercapto-4H-[1,2,4]triazol-3-yl)-phenol)

4-(4-Butyl-5-mercapto-4H-[1,2,4]triazol-3-yl)-phenol is a specialized heterocyclic compound featuring a phenol group linked to a [1,2,4]triazole core with a butyl substituent and a thiol functionality. This structure imparts unique reactivity, making it valuable in organic synthesis and pharmaceutical applications. The presence of both phenolic and thiol groups enhances its potential as a versatile intermediate for constructing complex molecules, particularly in medicinal chemistry. Its well-defined molecular architecture allows for selective modifications, enabling tailored applications in drug discovery and material science. The compound’s stability and functional group compatibility further support its utility in high-precision chemical transformations.

4-(4-Butyl-5-mercapto-4H-[1,2,4]triazol-3-yl)-phenol structure

23714-49-0 structure

Product Name:4-(4-Butyl-5-mercapto-4H-[1,2,4]triazol-3-yl)-phenol

CAS No:23714-49-0

MF:C₁₂H₁₅N₃OS

MW:249.33200097084

CID:5223610

Update Time:2026-03-07

4-(4-Butyl-5-mercapto-4H-[1,2,4]triazol-3-yl)-phenol Chemical and Physical Properties

Names and Identifiers

- 4-(4-Butyl-5-mercapto-4H-[1,2,4]triazol-3-yl)-phenol
- 3H-1,2,4-Triazole-3-thione, 4-butyl-2,4-dihydro-5-(4-hydroxyphenyl)-
- Inchi： 1S/C12H15N3OS/c1-2-3-8-15-11(13-14-12(15)17)9-4-6-10(16)7-5-9/h4-7,16H,2-3,8H2,1H3,(H,14,17)
- InChI Key： QSLOOMLUUMTMFV-UHFFFAOYSA-N
- SMILES： N1=C(C2=CC=C(O)C=C2)N(CCCC)C(=S)N1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 4

4-(4-Butyl-5-mercapto-4H-[1,2,4]triazol-3-yl)-phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM515395-1g	4-(4-Butyl-5-mercapto-4H-1,2,4-triazol-3-yl)phenol	23714-49-0	97%	1g	$291	2024-07-28
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD593775-1g	4-(4-Butyl-5-mercapto-4H-1,2,4-triazol-3-yl)phenol	23714-49-0	97%	1g	￥2023.0	2023-03-11
Ambeed	A558283-1g	4-(4-Butyl-5-mercapto-4H-1,2,4-triazol-3-yl)phenol	23714-49-0	97%	1g	$294.0	2024-08-03

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Additional information on 4-(4-Butyl-5-mercapto-4H-[1,2,4]triazol-3-yl)-phenol

Comprehensive Overview of 4-(4-Butyl-5-mercapto-4H-[1,2,4]triazol-3-yl)-phenol (CAS No. 23714-49-0): Properties, Applications, and Innovations

The compound 4-(4-Butyl-5-mercapto-4H-[1,2,4]triazol-3-yl)-phenol (CAS No. 23714-49-0) is a specialized organic molecule featuring a unique combination of a phenol moiety and a 1,2,4-triazole ring with a butyl substituent. This structure endows it with distinct chemical properties, making it a subject of interest in pharmaceutical research, material science, and agrochemical applications. Its mercapto group (-SH) enhances reactivity, enabling versatile derivatization for targeted functionalities.

In recent years, the demand for triazole-based compounds has surged due to their broad-spectrum biological activities. Researchers frequently search for "triazole derivatives in drug discovery" or "phenolic compounds with antioxidant properties," highlighting the relevance of this molecule. The 4-(4-Butyl-5-mercapto-4H-[1,2,4]triazol-3-yl)-phenol is particularly noted for its potential as a building block in antimicrobial agents and corrosion inhibitors, aligning with trends in sustainable chemistry.

From a synthetic perspective, the compound's CAS No. 23714-49-0 serves as a critical identifier in chemical databases, ensuring precise tracking in global supply chains. Laboratories often inquire about "synthesis protocols for triazole-phenol hybrids" or "spectroscopic characterization of sulfur-containing heterocycles," reflecting its technical significance. Advanced techniques like NMR and HPLC-MS are employed to verify its purity, a key concern for industrial users.

Environmental and regulatory considerations also shape discussions around 4-(4-Butyl-5-mercapto-4H-[1,2,4]triazol-3-yl)-phenol. With growing emphasis on "green chemistry alternatives," its biodegradability and eco-toxicity profile are under scrutiny. Innovations such as "catalyzed solvent-free synthesis" or "bio-based triazole production" address these concerns while maintaining efficiency.

In material science, the compound's phenolic-triazole backbone contributes to polymer stabilization and UV-absorbing coatings, topics frequently searched alongside "high-performance additives for plastics." Its ability to chelate metals further expands utility in electronic materials and catalysis, areas driving patent filings globally.

Future research directions may explore "structure-activity relationships of triazole-thiol analogs" or "scalable production methods," addressing gaps identified in recent literature. As industries prioritize multifunctional compounds, 23714-49-0 exemplifies how molecular design meets diverse application needs without compromising safety or performance.